Cas no 32193-95-6 (4-(Chloromethyl)-4'-fluoro-1,1'-biphenyl)

4-(Chloromethyl)-4'-fluoro-1,1'-biphenyl structure
32193-95-6 structure
Product Name:4-(Chloromethyl)-4'-fluoro-1,1'-biphenyl
CAS No:32193-95-6
MF:C13H10ClF
MW:220.669906139374
CID:2355739
PubChem ID:22280066
Update Time:2025-04-21

4-(Chloromethyl)-4'-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-4-(4-fluorophenyl)benzene
    • DB-379892
    • AKOS002683403
    • DTXSID20624262
    • 32193-95-6
    • 4-(4-Fluorophenyl)benzyl chloride
    • HABHGBOCWJYINP-UHFFFAOYSA-N
    • SCHEMBL1725688
    • 4-(Chloromethyl)-4'-fluoro-1,1'-biphenyl
    • 4-(Chloromethyl)-4'-fluorobiphenyl
    • 4-chloromethyl-4'-fluoro-biphenyl
    • Inchi: 1S/C13H10ClF/c14-9-10-1-3-11(4-2-10)12-5-7-13(15)8-6-12/h1-8H,9H2
    • InChI Key: HABHGBOCWJYINP-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 220.0455062Da
  • Monoisotopic Mass: 220.0455062Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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